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Compound of Interest

Compound Name: Allyl alpha-D-galactopyranoside

Cat. No.: B013474

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl a-D-galactopyranoside is a versatile synthetic intermediate that serves as a cornerstone in
modern glycoscience and related fields. Its unique structural features, particularly the anomeric
allyl group, provide a gateway for a multitude of chemical transformations, making it an
invaluable tool in the synthesis of complex oligosaccharides, glycoconjugates, and novel
polymeric materials. This guide offers a comprehensive overview of its synthesis, properties,
and diverse applications, with a focus on the practical insights and experimental details
relevant to researchers in drug discovery and development.

Physicochemical Properties

Allyl a-D-galactopyranoside is a white to off-white solid, exhibiting good solubility in water and
polar organic solvents.[1] Its key physical and chemical properties are summarized in the table
below.
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Property Value Reference(s)
CAS Number 48149-72-0 [1]
Molecular Formula CoH1606 [1]
Molecular Weight 220.22 g/mol [1]
Melting Point 141-145 °C [1]
Optical Rotation [0]2°/D +175° (c = 1.5 in H20) [1]
Appearance White to off-white powder [1]
Purity > 99% (HPLC) [1]

Synthesis of Allyl a-D-Galactopyranoside

The synthesis of Allyl a-D-galactopyranoside can be achieved through both chemical and
enzymatic routes. The choice of method often depends on the desired anomeric purity,
scalability, and available resources.

Chemical Synthesis: Modified Fischer Glycosylation

The Fischer glycosylation reaction, a classic method for forming glycosidic bonds, remains a
straightforward approach for the synthesis of simple alkyl glycosides.[2][3] Modern
modifications, such as the use of microwave irradiation, have significantly reduced reaction
times and improved yields.[2]

Caption: Fischer-Speier glycosylation workflow for Allyl a-D-galactopyranoside synthesis.
Experimental Protocol: Microwave-Assisted Fischer Glycosylation[2]

e Reaction Setup: In a pressure-rated microwave vial, combine D-galactose (1.0 g, 5.55 mmol)
and anhydrous allyl alcohol (10 mL).

o Catalyst Addition: Add a catalytic amount of a strong acid resin, such as Amberlite IRN 120
H+ (1.0 g).
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e Microwave Irradiation: Seal the vial and subject the mixture to microwave irradiation at
120°C for 10 minutes. The reaction progress can be monitored by thin-layer chromatography
(TLC).

o Work-up: After cooling, filter the reaction mixture to remove the acid resin.

 Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be
purified by recrystallization from a suitable solvent like isopropanol to yield the desired Allyl
a-D-galactopyranoside. The a-anomer is generally the thermodynamic product and is
favored under these conditions.[3]

Enzymatic Synthesis

Enzymatic synthesis offers a highly stereoselective alternative for the production of glycosides.
a-Galactosidases can catalyze the transgalactosylation from a suitable donor, such as
melibiose or raffinose, to allyl alcohol.[4][5] This method provides excellent control over the
anomeric configuration, yielding predominantly the a-anomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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